Cas no 2138365-07-6 (1H-Indole-3-sulfonyl chloride, 5,6,7-trifluoro-)

• Product Name: 1H-Indole-3-sulfonyl chloride, 5,6,7-trifluoro-
• CAS No: 2138365-07-6
• MF: C₈H₃ClF₃NO₂S
• MW: 269.628130197525
• CID: 5261623
• Update Time: 2025-10-10

1H-Indole-3-sulfonyl chloride, 5,6,7-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-sulfonyl chloride, 5,6,7-trifluoro-

• Inchi： 1S/C8H3ClF3NO2S/c9-16(14,15)5-2-13-8-3(5)1-4(10)6(11)7(8)12/h1-2,13H
• InChI Key： DHPFCPOGSRXOHH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C(F)=C2F)C(S(Cl)(=O)=O)=C1

Additional information on 1H-Indole-3-sulfonyl chloride, 5,6,7-trifluoro-

Introduction to 1H-Indole-3-sulfonyl chloride, 5,6,7-trifluoro (CAS No. 2138365-07-6)

1H-Indole-3-sulfonyl chloride, 5,6,7-trifluoro (CAS No. 2138365-07-6) is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the class of heterocyclic sulfonyl chlorides, which are widely recognized for their utility as key intermediates in the synthesis of various biologically active molecules. The presence of multiple fluorine atoms in its structure enhances its lipophilicity and metabolic stability, making it an attractive scaffold for drug development.

The 1H-Indole-3-sulfonyl chloride, 5,6,7-trifluoro core structure is derived from indole, a well-documented scaffold in natural products and pharmacologically active compounds. Indole derivatives have been extensively studied for their roles in various biological processes, including neurotransmitter signaling, immune responses, and anti-inflammatory effects. The introduction of a sulfonyl chloride group at the 3-position of the indole ring not only provides a reactive site for further functionalization but also imparts enhanced solubility and reactivity in polar organic solvents.

The fluorine atoms at positions 5, 6, and 7 in the 1H-Indole-3-sulfonyl chloride, 5,6,7-trifluoro molecule play a crucial role in modulating its pharmacokinetic properties. Fluorine substitution is a common strategy in drug design to improve metabolic stability, binding affinity, and overall bioavailability. In particular, trifluoromethyl groups are known to increase the binding affinity of small molecule drugs to their target proteins by enhancing hydrophobic interactions and reducing ionization at physiological pH levels.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of fluorinated indole derivatives with greater accuracy. Studies have shown that compounds with similar structural motifs to 1H-Indole-3-sulfonyl chloride, 5,6,7-trifluoro exhibit promising activity against various therapeutic targets. For instance, research published in recent years has highlighted the potential of such derivatives as inhibitors of enzymes involved in cancer progression and inflammation.

The synthesis of 1H-Indole-3-sulfonyl chloride, 5,6,7-trifluoro involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the fluorination of an indole precursor followed by sulfonylation using chlorosulfonic acid or equivalent reagents. Advanced synthetic methodologies have been developed to optimize these reactions while minimizing side products and waste generation.

In the realm of medicinal chemistry, 1H-Indole-3-sulfonyl chloride, 5,6,7-trifluoro serves as a versatile building block for the development of novel therapeutic agents. Its reactivity allows for further derivatization into amides, esters, or heterocyclic compounds through nucleophilic substitution reactions. These derivatives can then be evaluated for their biological activity using high-throughput screening (HTS) platforms or custom-designed assays.

One notable application of 1H-Indole-3-sulfonyl chloride, 5,6,7-trifluoro is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer and autoimmune disorders. By modifying the indole scaffold with fluorine atoms and a sulfonyl chloride group at the 3-position,1H-Indole-3-sulfonyl chloride, 5,6,7-trifluoro offers a promising starting point for developing selective kinase inhibitors with improved pharmacological profiles.

The growing interest in fluorinated indoles has also spurred research into their role as probes for understanding biological mechanisms. Researchers are utilizing these compounds to investigate the function of indole-related molecules in living systems by monitoring their interactions with target proteins or enzymes. Such studies not only provide insights into disease pathways but also aid in identifying new therapeutic targets.

From an industrial perspective,1H-indolo[2,3-d]pyrimidinones bearing multiple fluorine atoms exhibit enhanced stability towards metabolic degradation by enzymes such as cytochrome P450 (CYP). This property makes them particularly valuable candidates for oral administration where first-pass metabolism can significantly reduce drug bioavailability. Additionally,1H-indolo[2,3-d]pyrimidinones can be further functionalized into more complex structures through cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings.

The development of novel synthetic routes for 1H-indolo[2,3-d]pyrimidinones has been driven by the need for cost-effective methods that maintain high chemical yields while adhering to green chemistry principles. Recent innovations include catalytic approaches that minimize solvent use reduce energy consumption,*and* generate fewer hazardous byproducts compared traditional synthetic methods